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Introduction
Antimony-124 (¹²⁴Sb) is a significant radionuclide with a half-life of 60.20 days, decaying to

Tellurium-124 (¹²⁴Te) via beta-minus (β⁻) emission.[1][2] This decay process is characterized by

a complex spectrum of beta particles and subsequent gamma rays, making it a valuable case

study for nuclear structure theory and a relevant isotope in various applications, including as a

neutron source and in radiopharmaceuticals. Understanding the theoretical models that

describe the beta decay of ¹²⁴Sb is crucial for accurately predicting its decay properties and for

interpreting experimental data. This guide provides an in-depth technical overview of the

primary theoretical frameworks used to model the beta decay of ¹²⁴Sb, complemented by

detailed experimental protocols for its characterization.

Theoretical Frameworks for ¹²⁴Sb Beta Decay
The beta decay of ¹²⁴Sb is a weak interaction process governed by the principles of nuclear

structure. The transition probabilities to the various excited states of ¹²⁴Te are highly sensitive to

the nuclear wave functions of the parent and daughter nuclei. The primary theoretical models

employed to describe this decay are the Nuclear Shell Model and the Interacting Boson Model.

The Nuclear Shell Model
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The Nuclear Shell Model is a fundamental theoretical framework that describes the structure of

atomic nuclei in terms of the arrangement of protons and neutrons in quantized energy levels,

or shells, analogous to the electron shells in atoms.[3] The model is particularly successful in

explaining the existence of "magic numbers" of nucleons that correspond to exceptionally

stable nuclei.

In the context of ¹²⁴Sb beta decay, the shell model is used to calculate the nuclear matrix

elements for the transitions between the initial state in ¹²⁴Sb (with 51 protons and 73 neutrons)

and the final states in ¹²⁴Te (with 52 protons and 72 neutrons). The beta decay process involves

the transformation of a neutron into a proton, accompanied by the emission of an electron and

an antineutrino. The probability of a particular beta decay branch is determined by the overlap

of the initial and final nuclear wave functions, which are calculated using the shell model with

appropriate effective interactions between the nucleons.

The key steps in a shell model calculation for ¹²⁴Sb beta decay are:

Definition of the Model Space: A truncated set of single-particle orbitals around the Fermi

level is chosen for the valence nucleons. For nuclei in the A=124 mass region, this typically

involves orbitals around the Z=50 and N=82 shell closures.

Effective Interaction: A residual interaction that describes the forces between the valence

nucleons is selected. Interactions like the jj56pnb are used for calculations in this mass

region.

Calculation of Wave Functions: The nuclear wave functions for the ground state of ¹²⁴Sb and

the various excited states of ¹²⁴Te are obtained by diagonalizing the Hamiltonian matrix,

which includes the single-particle energies and the effective interaction.

Calculation of Transition Probabilities: The beta decay transition operators are applied to the

calculated wave functions to determine the nuclear matrix elements. These matrix elements

are then used to calculate the comparative half-life, or ft-value, for each decay branch. The

logarithm of this value, the log ft value, provides a classification of the decay's

forbiddenness.[4]

Recent shell-model calculations have been performed for higher forbidden unique β⁻ decay

transitions in the mass range that includes ¹²⁴Sb, predicting half-lives for transitions where
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experimental data is scarce.[5]

The Interacting Boson Model (IBM) and its Extensions
The Interacting Boson Model (IBM) provides a complementary approach to describing the

collective properties of nuclei, particularly the low-lying excited states in even-even nuclei like

¹²⁴Te.[6] In the IBM, pairs of valence nucleons (protons or neutrons) are treated as bosons with

angular momentum L=0 (s-bosons) or L=2 (d-bosons). The collective states of the nucleus are

then described by the interactions and symmetries of this system of bosons.

While the IBM itself does not directly model the beta decay of the odd-odd ¹²⁴Sb nucleus, its

extensions, the Interacting Boson-Fermion Model (IBFM) and the Interacting Boson-Fermion-

Fermion Model (IBFFM), are designed for odd-mass and odd-odd nuclei, respectively.[7][8][9]

The IBFFM would be the appropriate framework for a detailed description of the ¹²⁴Sb beta

decay. In this model, the odd proton and odd neutron are coupled to the bosonic core of the

even-even nucleus.

The application of the IBFFM to ¹²⁴Sb beta decay would involve:

Describing the Core Nuclei: The even-even core nuclei (e.g., ¹²²Sn or ¹²⁶Te) are described

within the IBM framework.

Coupling the Odd Nucleons: The unpaired proton and neutron in ¹²⁴Sb, and the unpaired

proton and neutron hole in the final state configurations of ¹²⁴Te, are coupled to the boson

core.

Constructing the IBFFM Hamiltonian: The total Hamiltonian includes terms for the boson

core, the single-particle energies of the fermions, and a boson-fermion interaction term.

Calculating Beta Decay Observables: The beta decay transition operators are defined within

the model space, and the nuclear matrix elements are calculated from the resulting IBFFM

wave functions.

The IBM and its extensions are particularly useful for understanding the collective nature of the

excited states in ¹²⁴Te that are populated by the beta decay of ¹²⁴Sb.

Quantitative Data on ¹²⁴Sb Beta Decay
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The following tables summarize the key quantitative data for the beta decay of ¹²⁴Sb.

Table 1: General Properties of ¹²⁴Sb Decay

Property Value Reference

Half-life (T₁/₂) 60.208 ± 0.011 days [10]

Q-value (Qβ⁻) 2904.3 ± 1.5 keV [10]

Decay Mode β⁻ (100%) [2]

Daughter Nucleus ¹²⁴Te [2]

Table 2: Major Beta Decay Branches of ¹²⁴Sb

Beta Endpoint
Energy (keV)

Transition
Probability (%)

log ft
Nature of
Transition

Final ¹²⁴Te
Level (keV)

610.6 ± 1.5 51.21 ± 0.19 7.7 Allowed 2293.7

2301.6 ± 1.5 23.44 ± 0.28 10.3 1st Forbidden 602.7

210.6 ± 1.5 8.663 ± 0.27 7.0 Allowed 2693.7

1578.8 ± 1.5 4.815 ± 0.29 10.3 1st Forbidden 1325.5

865.0 ± 1.5 4.143 ± 0.18 9.4 1st Forbidden 2039.3

1655.7 ± 1.5 2.472 ± 0.33 10.7 1st Forbidden 1248.6

946.4 ± 1.5 2.295 ± 0.07 9.8 1st Forbidden 1957.9

Data sourced from the LNE–LNHB/CEA Table de Radionucléides.[10]

Table 3: Prominent Gamma-ray Transitions Following ¹²⁴Sb Decay
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Gamma-ray Energy
(keV)

Emission
Probability (%)

Initial ¹²⁴Te Level
(keV)

Final ¹²⁴Te Level
(keV)

602.7278 ± 0.0021 98.254 ± 0.21 602.7 0.0

1690.959 ± 0.006 47.78 ± 0.10 2293.7 602.7

722.776 ± 0.004 10.42 ± 0.02 1325.5 602.7

645.8542 ± 0.0037 7.452 ± 0.15 1957.9 1312.0

2090.96 ± 0.02 5.61 ± 0.01 2693.7 602.7

709.333 ± 0.016 1.368 ± 0.005 2039.3 1325.5

1325.520 ± 0.005 1.365 ± 0.003 1325.5 0.0

Data sourced from the LNE–LNHB/CEA Table de Radionucléides and other compilations.[10]

[11]

Experimental Protocols
The characterization of the ¹²⁴Sb beta decay relies on several key experimental techniques.

High-Resolution Gamma-ray Spectroscopy
This technique is used to precisely measure the energies and intensities of the gamma rays

emitted from the excited states of ¹²⁴Te.

Detector: A High-Purity Germanium (HPGe) detector is the standard choice due to its

excellent energy resolution.[12] Coaxial or well-type detectors can be used depending on the

desired efficiency.

Setup: The ¹²⁴Sb source is placed at a calibrated distance from the HPGe detector. The

detector and source are housed in a low-background lead shield to reduce environmental

radiation.

Electronics: The signal from the HPGe detector is processed through a preamplifier, a

spectroscopy amplifier, and a multi-channel analyzer (MCA) to generate the gamma-ray

spectrum.
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Calibration: Energy and efficiency calibrations are performed using standard radioactive

sources with well-known gamma-ray energies and intensities (e.g., ¹³³Ba, ¹⁵²Eu, ⁶⁰Co).

Data Analysis: The resulting spectrum is analyzed to identify the photopeaks corresponding

to the gamma rays from the ¹²⁴Sb decay. The peak areas are determined and corrected for

detection efficiency to obtain the relative gamma-ray intensities. Coincidence summing

corrections may be necessary for sources measured in close geometry.[13]

Beta Spectroscopy
Beta spectroscopy is employed to measure the energy distribution of the emitted beta particles.

Spectrometer: A magnetic spectrometer is often used for high-resolution beta spectroscopy.

[14][15] This instrument uses a magnetic field to bend the path of the beta particles, with the

radius of curvature being dependent on their momentum.

Source Preparation: A thin, uniform source of ¹²⁴Sb is prepared on a low-Z backing material

to minimize scattering and energy loss of the beta particles within the source.

Detection: The momentum-selected beta particles are detected by a position-sensitive

detector or a scintillation detector placed at the focal plane of the spectrometer.

Data Analysis: The measured momentum spectrum is converted to an energy spectrum. A

Kurie plot analysis can be used to determine the endpoint energies of the different beta

branches.

4πβ-γ Coincidence Counting
This is a primary method for determining the absolute activity of a radioactive source.[1][16]

Detector System: A 4π proportional counter or liquid scintillation detector for beta particles is

coupled with a NaI(Tl) or HPGe detector for gamma rays. The 4π geometry ensures a high

efficiency for detecting the emitted beta particles.

Coincidence Logic: The electronic signals from the beta and gamma detectors are fed into a

coincidence unit, which records events that occur within a short time window.
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Measurement Procedure: The number of counts in the beta channel (Nβ), the gamma

channel (Nγ), and the coincidence channel (Nc) are recorded. The activity (A) of the source

can be calculated using the formula A = (Nβ * Nγ) / Nc, after correcting for factors such as

dead time, accidental coincidences, and complex decay scheme effects.

Extrapolation Method: For complex decay schemes like that of ¹²⁴Sb, an efficiency

extrapolation technique is often used. The beta detection efficiency is varied (e.g., by placing

thin absorbers over the source), and the apparent activity is plotted against the efficiency.

The true activity is found by extrapolating the curve to 100% beta detection efficiency.

Visualizations
Decay Scheme of ¹²⁴Sb
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Caption: Simplified decay scheme of ¹²⁴Sb showing major beta branches and subsequent

gamma transitions.
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Caption: Workflow for theoretical modeling of ¹²⁴Sb beta decay.
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Caption: Workflow for the experimental characterization of ¹²⁴Sb decay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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